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Compound of Interest

Compound Name: m-Chlorobenzenesulfenyl chloride

Cat. No.: B8487862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and specific experimental data for m-Chlorobenzenesulfenyl chloride is

limited in readily available scientific literature. The information presented herein is a

comprehensive guide based on the established chemistry of closely related sulfenyl chlorides

and general principles of organic synthesis and laboratory safety. Researchers should exercise

caution and validate all procedures.

Introduction
m-Chlorobenzenesulfenyl chloride is an organosulfur compound featuring a chlorine atom at

the meta position of the benzene ring and a sulfenyl chloride functional group (-SCl). As with

other aryl sulfenyl chlorides, it is a reactive electrophile, making it a potentially valuable reagent

in organic synthesis, particularly for the introduction of the m-chlorophenylthio group onto

various nucleophiles. This guide provides a summary of its expected properties, probable

synthetic routes, and anticipated reactivity, drawing parallels from its better-documented

isomers and related compounds.

Chemical Identity and Properties
A definitive CAS number for m-Chlorobenzenesulfenyl chloride is not readily found in major

chemical databases, suggesting it is not a commonly stocked commercial product. However, its

chemical structure and properties can be inferred.
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Table 1: Estimated Physicochemical Properties of m-
Chlorobenzenesulfenyl Chloride

Property Estimated Value Notes

Molecular Formula C₆H₄Cl₂S

Molecular Weight 179.07 g/mol

Appearance Likely a red or orange liquid
Based on the appearance of

other aryl sulfenyl chlorides.

Boiling Point > 200 °C (decomposes)

Aryl sulfenyl chlorides are

often distilled under reduced

pressure.

Solubility

Soluble in nonpolar organic

solvents (e.g., hexanes,

dichloromethane, chloroform,

ether).

Expected to react with protic

solvents like water and

alcohols.

Synthesis and Experimental Protocols
The synthesis of m-Chlorobenzenesulfenyl chloride is not explicitly detailed in readily

accessible literature. However, established methods for the preparation of aryl sulfenyl

chlorides can be applied. The most common route involves the chlorination of the

corresponding thiol or disulfide.

General Synthetic Pathway
The logical precursor for the synthesis is either 3-chlorobenzenethiol or bis(3-chlorophenyl)

disulfide. The general reactions are as follows:

From 3-chlorobenzenethiol: 3-Cl-C₆H₄-SH + Cl₂ → 3-Cl-C₆H₄-SCl + HCl

From bis(3-chlorophenyl) disulfide: (3-Cl-C₆H₄-S)₂ + Cl₂ → 2 (3-Cl-C₆H₄-SCl)

Diagram 1: Synthetic Routes to m-
Chlorobenzenesulfenyl Chloride
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Caption: Potential synthetic routes to m-Chlorobenzenesulfenyl chloride from its thiol and

disulfide precursors.

Exemplary Experimental Protocol (Adapted from general
procedures for aryl sulfenyl chlorides)
Materials:

Bis(3-chlorophenyl) disulfide

Dichloromethane (anhydrous)

Sulfuryl chloride (SO₂Cl₂) or Chlorine gas (Cl₂)

Nitrogen or Argon atmosphere

Procedure:
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A solution of bis(3-chlorophenyl) disulfide in anhydrous dichloromethane is prepared in a

round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere.

The solution is cooled to 0 °C in an ice bath.

A solution of sulfuryl chloride in anhydrous dichloromethane is added dropwise to the

disulfide solution with vigorous stirring. Alternatively, chlorine gas can be bubbled through the

solution.

The reaction is monitored by thin-layer chromatography (TLC) for the disappearance of the

starting material.

Upon completion, the solvent and any excess chlorinating agent are removed under reduced

pressure.

The crude m-Chlorobenzenesulfenyl chloride is then purified by vacuum distillation.

Note: This is a generalized protocol and requires optimization for specific laboratory conditions

and scale. All operations should be carried out in a well-ventilated fume hood due to the toxicity

and corrosive nature of the reagents and product.

Reactivity and Potential Applications
Aryl sulfenyl chlorides are versatile reagents in organic synthesis. The primary mode of

reactivity is the electrophilic addition to nucleophiles.

Reactions with Alkenes and Alkynes
m-Chlorobenzenesulfenyl chloride is expected to react with alkenes and alkynes to form β-

chloro thioethers. This reaction proceeds via an episulfonium ion intermediate.

Reactions with Nucleophiles
It will readily react with a variety of nucleophiles, including amines, thiols, and alcohols, to form

the corresponding sulfenamides, disulfides, and sulfenate esters, respectively. These reactions

are typically fast and high-yielding.
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Diagram 2: Reactivity of m-Chlorobenzenesulfenyl
Chloride
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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